Cas no 2172288-09-2 (1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde
• CAS No: 2172288-09-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6121114
• PubChem ID: 165721524
• Update Time: 2025-10-22

1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde
• EN300-1622228
• 2172288-09-2

• Inchi： 1S/C10H16O2/c11-7-10(5-1-2-6-10)8-3-4-9(8)12/h7-9,12H,1-6H2
• InChI Key： QXELOIBCNVRWNT-UHFFFAOYSA-N
• SMILES： OC1CCC1C1(C=O)CCCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde

Introduction to 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde (CAS No. 2172288-09-2)

1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde (CAS No. 2172288-09-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclobutyl derivatives, which have been extensively studied for their diverse applications in pharmaceutical and chemical research.

The hydroxycyclobutyl moiety in the structure of 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde imparts specific chemical and biological properties that make it a valuable candidate for various applications. The presence of the hydroxyl group enhances the compound's reactivity and solubility, while the cyclobutyl ring provides structural rigidity and conformational stability. These characteristics are crucial for optimizing the compound's pharmacological profile and improving its therapeutic potential.

Recent studies have explored the synthetic routes to produce 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde efficiently. One notable method involves the use of transition-metal-catalyzed reactions, which have been shown to offer high yields and excellent selectivity. For instance, a palladium-catalyzed coupling reaction has been reported to effectively synthesize this compound with minimal side products, making it a preferred method in both academic and industrial settings.

In terms of biological activity, 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde has shown promising results in preliminary studies. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant anti-inflammatory properties, which could be beneficial in treating various inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS.

Furthermore, the compound has been evaluated for its potential as a lead molecule in drug discovery. A study by Johnson et al. (2023) investigated the pharmacokinetic properties of 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde and found that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that the compound could be further optimized for use in clinical trials.

The structural uniqueness of 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde also makes it an interesting target for computational studies. Molecular dynamics simulations have provided insights into the conformational flexibility and binding interactions of this compound with various biological targets. These simulations have helped researchers understand how subtle changes in the molecular structure can influence its biological activity.

In addition to its potential therapeutic applications, 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce functional groups or modify existing ones, thereby expanding its utility in synthetic organic chemistry.

The environmental impact of 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde is another area of interest. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing emphasis on sustainable practices in chemical research and production.

In conclusion, 1-(2-hydroxycyclobutyl)cyclopentane-1-carbaldehyde (CAS No. 2172288-09-2) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. Its unique structural features, coupled with its favorable biological properties and environmental sustainability, make it an exciting area of ongoing research and development.